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Compound of Interest

Compound Name: Palmitamidobutyl guanidine

Cat. No.: B15183720 Get Quote

Despite its presence in various cosmetic and skincare formulations, the specific biological

targets and signaling pathways of Palmitamidobutyl guanidine remain largely unexplored

within publicly accessible scientific literature. Extensive searches for in-depth technical data,

including quantitative analyses and detailed experimental protocols, have yielded no specific

results for this particular guanidine derivative.

While the broader class of guanidine compounds is known for a wide range of biological

activities, from influencing ion channels to modulating neurotransmitter release, the specific

molecular interactions of Palmitamidobutyl guanidine have not been elucidated in peer-

reviewed research. Patent applications list the compound as an ingredient in formulations

aimed at improving skin condition, but these documents do not provide the detailed

mechanistic insights required for a comprehensive technical guide.

The constituent parts of the molecule, palmitate and guanidine, are individually known to

participate in cellular signaling. Palmitate, a saturated fatty acid, is a known activator of AMP-

activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. Guanidine

and its derivatives have been shown to interact with a variety of targets, including voltage-

gated ion channels and receptors for signaling molecules like serotonin and opioids. However,

it is crucial to note that the biological activity of a complex molecule like Palmitamidobutyl
guanidine cannot be simply extrapolated from the functions of its components. The unique

structure resulting from their combination dictates its specific interactions and downstream

effects, which are yet to be experimentally determined.
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The absence of dedicated research on Palmitamidobutyl guanidine means that critical

information for researchers, scientists, and drug development professionals is not available.

This includes:

Quantitative Data: No publicly available data on binding affinities, IC50/EC50 values, or other

quantitative measures of Palmitamidobutyl guanidine's interaction with any biological

target.

Experimental Protocols: A lack of published studies means there are no established

methodologies for investigating the compound's effects in cell-based assays, animal models,

or other experimental systems.

Signaling Pathway Diagrams: Without identified biological targets and downstream effectors,

it is impossible to construct accurate diagrams of the signaling pathways modulated by

Palmitamidobutyl guanidine.

In conclusion, while Palmitamidobutyl guanidine is utilized in commercial products, its

fundamental biological mechanism of action remains an open area for scientific investigation.

The research community has not yet published studies that would allow for the creation of a

detailed technical guide on its biological targets and signaling pathways. Therefore, the core

requirements of this request, including data tables, experimental protocols, and signaling

pathway visualizations, cannot be fulfilled at this time. Further research is necessary to

characterize the molecular pharmacology of this compound.

To cite this document: BenchChem. [Palmitamidobutyl Guanidine: Uncharted Territory in
Cellular Signaling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15183720#palmitamidobutyl-guanidine-biological-
targets-in-signaling-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15183720?utm_src=pdf-body
https://www.benchchem.com/product/b15183720?utm_src=pdf-body
https://www.benchchem.com/product/b15183720?utm_src=pdf-body
https://www.benchchem.com/product/b15183720?utm_src=pdf-body
https://www.benchchem.com/product/b15183720#palmitamidobutyl-guanidine-biological-targets-in-signaling-pathways
https://www.benchchem.com/product/b15183720#palmitamidobutyl-guanidine-biological-targets-in-signaling-pathways
https://www.benchchem.com/product/b15183720#palmitamidobutyl-guanidine-biological-targets-in-signaling-pathways
https://www.benchchem.com/product/b15183720#palmitamidobutyl-guanidine-biological-targets-in-signaling-pathways
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15183720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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